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Compound of Interest

Compound Name: Dipropyl! adipate

Cat. No.: B086888

For laboratory professionals engaged in research and development, ensuring a safe and
efficient handling of chemical compounds is paramount. This guide provides essential safety
and logistical information for the handling of Dipropyl adipate (CAS No. 106-19-4), a key
compound in various industrial applications. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)

When handling Dipropyl adipate, a thorough risk assessment should be conducted. The
following personal protective equipment is recommended to minimize exposure and ensure
safety.

Recommended Personal Protective Equipment (PPE) for Handling Dipropyl Adipate:
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection, conforming to
OSHA 29 CFR 1910.133 or EU
EN166 standards. A face
shield may be appropriate for
larger quantities or when

splashing is likely.[1]

Protects against potential eye
contact which may cause
redness, pain, or severe
damage.[1]

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber). Gloves
should be inspected for

integrity before each use.[2][3]

Prevents skin contact, which
can lead to irritation
characterized by itching,

scaling, or reddening.[1]

Skin and Body Protection

A laboratory coat and close-
toed footwear are the minimum
requirements. For larger scale
operations, a chemical-
resistant suit may be

necessary.[1][4]

Provides a barrier against
accidental spills and splashes

on the skin and clothing.[1]

Respiratory Protection

Typically not required with
adequate ventilation. If fumes
are generated or ventilation is
poor, use a NIOSH-approved
respirator.[1][5]

Avoids inhalation of fumes
which can cause irritation to
the lungs and respiratory

system.[1]

Essential Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

» Handling:

o Always work in a well-ventilated area, preferably under a chemical fume hood.[1][5]

o Avoid direct contact with skin, eyes, and clothing.[1]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/6938-94-9-A0219258-GB-en.pdf
https://images-na.ssl-images-amazon.com/images/I/71tE0CVsehL.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://www.eastharbourgroup.com/storage/download-files/di-normal-propyl-adipate-dnpa/Dipropyl-Adipate-MSDS-302-V2_2023-05-10-142614_egtu.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26860
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26860
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJrbTk2YmFmOTB0NGRtMXh5bjJqbTNkZnFxYnhnIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA2LTE5LTRfSTgwOF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMTA2LTE5LTRfSTgwOF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--10103689c963ca6df7a040460255c34ac33d0e65/106-19-4_I808_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Wash hands thoroughly after handling the substance.[1]
o Keep away from sources of ignition as the substance is combustible.[1][4]

o Take measures to prevent the buildup of electrostatic charge.[4]

e Storage:
o Store in a tightly closed, original container in a dry and well-ventilated place.[4][6]
o Keep away from incompatible materials such as strong oxidizing agents.[5][6]

Spill, Leak, and Disposal Protocols

In the event of a spill or leak, immediate and appropriate action is necessary to contain the
situation and prevent environmental contamination.

o Spill and Leak Response:
o Evacuate: Ensure unprotected personnel are kept away from the spill area.[1]
o Ventilate: Ensure adequate ventilation of the affected area.[1]
o Contain: Prevent further leakage or spillage if it is safe to do so.[1]

o Absorb: Use an inert absorbent material such as sand, earth, or vermiculite to absorb the
spill.[1][6]

o Collect: Carefully sweep or vacuum up the absorbed material and place it into a suitable,
labeled container for disposal.[4]

e Disposal:
o Dispose of Dipropyl adipate and its contaminated packaging as special waste.[4]

o Disposal must be carried out by a licensed disposal company in accordance with local,
state, and federal regulations.[4][7]

o Do not allow the product to enter drains, waterways, or soil.[1]
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Quantitative Data Summary

The following table summarizes key quantitative data for Dipropyl adipate. It is important to
note that specific occupational exposure limits have not been established.

Property Value Source
Molecular Formula C12H2204 [1]
Molecular Weight 230.30 g/mol [1][8]
CAS Number 106-19-4 [1]
Boiling Point 144°C (10 mmHg) [1]
Flash Point 146°C [1]
Relative Density 0.979 [1]
OSHA PEL No data available [1]
NIOSH REL No data available [1]
ACGIH TLV No data available [1]

Safe Handling Workflow

The following diagram illustrates the standard operational workflow for handling Dipropyl
adipate, from initial preparation to final disposal, to ensure a safe and compliant process.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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